Cas no 2649071-66-7 (8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde)
2649071-66-7 structure
Product Name:8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde
CAS No:2649071-66-7
MF:C9H10F2O
MW:172.171909809113
MDL:MFCD32668299
CID:5680259
PubChem ID:146155669
Update Time:2025-11-02
8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2649071-66-7
- EN300-26658422
- 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde
- Z4416435041
- 8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde
-
- MDL: MFCD32668299
- Inchi: 1S/C9H10F2O/c10-9(11)5-1-2-6-7(3-5)8(6,9)4-12/h4-7H,1-3H2
- InChI Key: IIFZERVHNSQICL-UHFFFAOYSA-N
- SMILES: FC1(C2CCC3C(C2)C31C=O)F
Computed Properties
- Exact Mass: 172.06997126g/mol
- Monoisotopic Mass: 172.06997126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 200.8±30.0 °C(Predicted)
8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26658422-1g |
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde |
2649071-66-7 | 95% | 1g |
$1485.0 | 2023-09-12 | |
| Enamine | EN300-26658422-5g |
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde |
2649071-66-7 | 95% | 5g |
$4309.0 | 2023-09-12 | |
| Enamine | EN300-26658422-10g |
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde |
2649071-66-7 | 95% | 10g |
$6390.0 | 2023-09-12 | |
| Enamine | EN300-26658422-0.05g |
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde |
2649071-66-7 | 95.0% | 0.05g |
$344.0 | 2025-03-20 | |
| Enamine | EN300-26658422-0.1g |
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde |
2649071-66-7 | 95.0% | 0.1g |
$515.0 | 2025-03-20 | |
| Enamine | EN300-26658422-0.25g |
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde |
2649071-66-7 | 95.0% | 0.25g |
$735.0 | 2025-03-20 | |
| Enamine | EN300-26658422-0.5g |
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde |
2649071-66-7 | 95.0% | 0.5g |
$1158.0 | 2025-03-20 | |
| Enamine | EN300-26658422-1.0g |
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde |
2649071-66-7 | 95.0% | 1.0g |
$1485.0 | 2025-03-20 | |
| Enamine | EN300-26658422-2.5g |
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde |
2649071-66-7 | 95.0% | 2.5g |
$2912.0 | 2025-03-20 | |
| Enamine | EN300-26658422-5.0g |
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde |
2649071-66-7 | 95.0% | 5.0g |
$4309.0 | 2025-03-20 |
8,8-difluorotricyclo3.2.1.0,2,7octane-1-carbaldehyde Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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